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Compound of Interest

Compound Name: 3-Bromopropanal

Cat. No.: B3055480

The fundamental molecular properties of 3-bromopropanal are summarized below. These
values are critical for reaction stoichiometry, analytical characterization, and experimental

design.
Property Value Source
Molecular Formula C3H5BrO [1112][3]
Molecular Weight 136.98 g/mol [3114]
CAS Number 65032-54-4 [1][21[3]
Exact Mass 135.952 g/mol [1]

Synthetic Utility and Experimental Protocol

The dual reactivity of 3-bromopropanal allows it to serve as a key intermediate in various
synthetic routes. The aldehyde group is susceptible to nucleophilic addition and oxidation, while
the bromine atom can be displaced in nucleophilic substitution reactions.

Experimental Protocol: Oxidation to 3-Bromopropanoic
Acid
This protocol details a common application of 3-bromopropanal: its oxidation to the

corresponding carboxylic acid, 3-bromopropanoic acid. This transformation is a foundational
reaction for aldehydes.
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Objective: To synthesize 3-bromopropanoic acid from 3-bromopropanal via oxidation.
Materials:
e 3-bromopropanal

o Mild oxidizing agent (e.g., Jones reagent - chromium trioxide in aqueous sulfuric acid and
acetone)

e Acetone

 Sulfuric acid

o Water (deionized)
e Sodium bisulfite

o Diethyl ether

e Magnesium sulfate (anhydrous)
e Round-bottom flask
o Magnetic stirrer

e Dropping funnel

* Ice bath

e Separatory funnel
 Rotary evaporator
Methodology:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve a known
quantity of 3-bromopropanal in acetone. Cool the flask in an ice bath to 0-5 °C.
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» Addition of Oxidizing Agent: Prepare the Jones reagent by dissolving chromium trioxide in
sulfuric acid and then diluting with water. Add the Jones reagent dropwise to the cooled
solution of 3-bromopropanal while maintaining the temperature below 10 °C. The color of
the reaction mixture will change from orange/red to green, indicating the consumption of the
Cr(VI) reagent.

» Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) until the starting material (3-bromopropanal) is no longer detectable.

¢ Quenching: Once the reaction is complete, quench the excess oxidizing agent by the careful
addition of a saturated aqueous solution of sodium bisulfite until the green color persists.

o Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with
diethyl ether (3x).

e Washing: Combine the organic layers and wash with brine (saturated NaCl solution).

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator to yield the crude 3-bromopropanoic
acid.

 Purification (Optional): The crude product can be further purified by distillation or
recrystallization if necessary.

Visualizing a Key Synthetic Pathway

The following diagram illustrates the synthetic transformation of 3-bromopropanal, highlighting
its role as a precursor in a multi-step synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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